![molecular formula C12H21NO3 B6630042 (2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide](/img/structure/B6630042.png)
(2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide, also known as OHC-1, is a novel small molecule inhibitor that has shown promising results in scientific research. This compound is a cyclohexyl oxolane carboxamide derivative that has been synthesized using several methods.
Mechanism of Action
The mechanism of action of (2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of several enzymes, including dihydroorotate dehydrogenase, which is involved in pyrimidine biosynthesis, and cyclooxygenase-2, which is involved in the production of inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. This compound has also been shown to inhibit the production of inflammatory cytokines, suggesting that it could be a potential treatment for inflammatory diseases. In addition, this compound has been found to inhibit the replication of HIV-1 and hepatitis C virus.
Advantages and Limitations for Lab Experiments
(2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized with high purity. This compound has been shown to have potent anticancer and antiviral activity, making it a potential candidate for drug development. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its efficacy and safety in humans have not been established.
Future Directions
There are several future directions for (2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide research. One direction is to further investigate its mechanism of action to better understand how it inhibits cancer cell growth and viral replication. Another direction is to optimize the synthesis method to improve the yield and purity of this compound. Additionally, more studies are needed to determine the efficacy and safety of this compound in humans. Finally, this compound could be used as a lead compound for drug development to treat cancer, viral infections, and inflammatory diseases.
Conclusion:
In conclusion, this compound is a novel small molecule inhibitor that has shown promising results in scientific research. It has been found to inhibit the growth of cancer cells, inhibit the replication of HIV-1 and hepatitis C virus, and inhibit the production of inflammatory cytokines. While there are limitations to using this compound in lab experiments, its potential therapeutic effects make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and establish its safety and efficacy in humans.
Synthesis Methods
The synthesis of (2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide has been achieved using several methods, including the reaction of cyclohexylamine with 2-bromo-1-(hydroxymethyl) cyclohexane, followed by the reaction with oxalyl chloride and then with 2-amino-5-methylthiazole. Another method involves the reaction of cyclohexylamine with 2-bromo-1-(hydroxymethyl) cyclohexane, followed by the reaction with oxalyl chloride and then with 2-amino-4-methylthiazole. Both methods have been reported to yield this compound with high purity.
Scientific Research Applications
(2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide has been studied for its potential therapeutic effects in various diseases. It has been found to inhibit the growth of cancer cells, including breast cancer, lung cancer, and leukemia. This compound has also been shown to have antiviral activity against HIV-1 and hepatitis C virus. In addition, this compound has been found to inhibit the production of inflammatory cytokines, suggesting that it could be a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Properties
IUPAC Name |
(2R)-N-[2-(hydroxymethyl)cyclohexyl]oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c14-8-9-4-1-2-5-10(9)13-12(15)11-6-3-7-16-11/h9-11,14H,1-8H2,(H,13,15)/t9?,10?,11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHOQOMBEOUHVFM-VQXHTEKXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CO)NC(=O)C2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C(C1)CO)NC(=O)[C@H]2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.